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Compound of Interest

Compound Name:
1-(Bromomethyl)-2,3-

dimethylbenzene

CAS No.: 81093-21-2

Cat. No.: B3021673

Get Quote

1-(Bromomethyl)-2,3-dimethylbenzene, more commonly known in laboratory settings as 2,3-

dimethylbenzyl bromide, is a reactive organic compound essential for specialized synthetic

applications.[1] As a substituted benzyl bromide, its utility lies in its ability to introduce the 2,3-

dimethylbenzyl moiety into a target molecule, a common step in the development of complex

organic structures and pharmaceutical intermediates.[2] The presence of the bromomethyl

group makes it a potent electrophile and a valuable reagent for nucleophilic substitution and

alkylation reactions.[1]

However, the very reactivity that makes this compound a valuable synthetic tool also

necessitates a thorough understanding of its associated hazards. Brominated organic

compounds, particularly benzyl bromides, are often lachrymatory and possess alkylating

properties that can pose significant health risks upon exposure. This guide, intended for

researchers, chemists, and drug development professionals, provides a comprehensive

overview of the safety protocols, hazard management, and emergency procedures required for

the safe handling of 1-(Bromomethyl)-2,3-dimethylbenzene, ensuring that its scientific

potential can be explored without compromising laboratory safety.
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Section 1: Hazard Identification and Risk
Assessment
A foundational principle of laboratory safety is a comprehensive understanding of the intrinsic

hazards of a chemical. 1-(Bromomethyl)-2,3-dimethylbenzene is classified under the

Globally Harmonized System (GHS) as a hazardous substance, requiring stringent control

measures. The primary risks are associated with its corrosive and toxic properties upon contact

or ingestion.

Aggregated GHS data indicates that this compound is harmful if swallowed, can cause severe

skin burns and eye damage, and may lead to respiratory irritation.[3] A detailed breakdown of

its GHS classification is essential for a proper risk assessment.

Table 1: GHS Classification for 1-(Bromomethyl)-2,3-
dimethylbenzene[3]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation Category 1
H314: Causes severe skin

burns and eye damage

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

The logical workflow from identifying a chemical to implementing safety controls is a critical

process for ensuring laboratory safety. This process begins with consulting the Safety Data

Sheet (SDS) and culminates in the application of specific engineering and personal protective

measures tailored to the assessed risks.
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Initial Assessment

Hazard Analysis

Risk Mitigation

Identify Chemical:
1-(Bromomethyl)-2,3-dimethylbenzene

Retrieve & Review SDS

Locate documentation

GHS Hazard Classification
- Acute Oral Toxicity (Cat. 4)
- Skin Corrosion (Cat. 1B)

- Eye Damage (Cat. 1)
- Respiratory Irritation (Cat. 3)

Extract hazard data

Conduct Risk Assessment
(Severity vs. Likelihood)

Inform risk analysis

Implement Control Measures
- Engineering Controls (Fume Hood)

- PPE (Gloves, Goggles, Coat)
- Administrative Controls (SOPs)

Define safety protocols

Click to download full resolution via product page

Caption: Logical workflow from chemical identification to risk mitigation.

Section 2: Safe Handling and Exposure Control
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Effective risk management hinges on the implementation of robust engineering controls and the

consistent use of appropriate Personal Protective Equipment (PPE). Due to its corrosive nature

and potential for respiratory irritation, 1-(Bromomethyl)-2,3-dimethylbenzene must be

handled with care in a controlled environment.

Engineering Controls
The primary engineering control for handling this chemical is a certified chemical fume hood.[4]

A fume hood is essential to prevent the inhalation of vapors and to contain any potential spills.

[4] The work area should also be equipped with an accessible safety shower and an eyewash

station.[5]

Personal Protective Equipment (PPE)
The selection of PPE is dictated by the hazards identified. The following PPE is mandatory

when handling 1-(Bromomethyl)-2,3-dimethylbenzene:

Eye Protection: Chemical safety goggles or a face shield are required to protect against

splashes that can cause severe eye damage.

Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (e.g., nitrile or

neoprene) must be worn.[5] Contaminated clothing should be removed immediately and

laundered before reuse.[6]

Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside of

a fume hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

should be used.

Experimental Protocol for Safe Handling
Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Clear

the workspace of any unnecessary items. Don all required PPE according to the correct

sequence.

Dispensing: Transport the chemical in a sealed, properly labeled container.[7] Dispense the

required amount slowly and carefully to avoid splashing or generating aerosols. Keep the

container tightly closed when not in use.[4][8]
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During Reaction: Conduct all operations within the fume hood. Avoid heating, which may

cause the violent rupture of containers.[7] Keep away from ignition sources as the compound

may be combustible.[8]

Post-Handling: After use, securely seal the container and return it to its designated storage

location.

Decontamination: Wipe down the work surface with an appropriate solvent. Dispose of

contaminated materials (e.g., pipette tips, weighing paper) in a designated hazardous waste

container.

PPE Removal: Remove PPE in the reverse order of donning, taking care to avoid self-

contamination. Wash hands thoroughly with soap and water after handling is complete.[7]

Donning Sequence (Clean Area) Doffing Sequence (At Exit)

1. Lab Coat 2. Respirator
(If required) 3. Goggles / Face Shield 4. Gloves 1. Gloves 2. Lab Coat 3. Goggles / Face Shield 4. Respirator Exit Lab &

Wash Hands
Enter
Lab

Incident Occurs
(Spill, Exposure, Fire)

Spill? Personnel Exposure? Fire?

Minor Spill:
- Use Spill Kit

- Absorb & Contain
- Dispose as Waste

 Small & Contained 

Major Spill:
- Evacuate Area

- Alert Emergency Team
- Prevent Drain Entry

 Large or Uncontained 

Administer First Aid
(See Table)

Seek Medical Attention

Small Fire:
- Use CO2/Dry Chem

- Extinguisher

 Localized 

Large Fire:
- Activate Alarm

- Evacuate
- Alert Fire Brigade

 Spreading 
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Caption: Decision tree for emergency response procedures.

Section 4: Storage, Disposal, and Physicochemical
Data
Storage and Stability
Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous

situations.

Conditions: Store in a cool, dry, well-ventilated area away from direct sunlight and sources of

ignition. [4][7]* Container: Keep the container tightly sealed in its original packaging. [4]

[7]Containers should be clearly labeled and checked regularly for leaks. [7]* Incompatibilities:

Avoid contact with strong oxidizing agents. [5][8]

Disposal Considerations
Disposal of 1-(Bromomethyl)-2,3-dimethylbenzene and its contaminated materials must be

handled as hazardous waste.

Procedure: Dispose of contents and container to an approved waste disposal plant in

accordance with all local, state, and federal regulations. [8][9]Do not allow the product to

enter drains or the environment.

Table 2: Physicochemical Properties
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Property Value Source

Synonyms 2,3-Dimethylbenzyl bromide [1]

Molecular Formula C₉H₁₁Br [1]

Molecular Weight 199.09 g/mol [3]

Appearance Colorless to pale yellow liquid [1]

Boiling Point
214 °C (for the related isomer

1-Bromo-2,3-dimethylbenzene)
[10]

Density

1.365 g/mL at 25 °C (for the

related isomer 1-Bromo-2,3-

dimethylbenzene)

[10]

Solubility
Soluble in organic solvents;

limited solubility in water
[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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